Cas no 100-90-3 (N-Acetyl Sulfamethazine)

• Product Name: N-Acetyl Sulfamethazine
• CAS No: 100-90-3
• MF: C₁₄H₁₆N₄O₃S
• MW: 320.366841316223
• CID: 198018
• PubChem ID: 66855
• Update Time: 2025-09-21

N-Acetyl Sulfamethazine Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-
• N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]acetamide
• N-ACETYL SULFAMETHAZINE
• sulfamethazine-n4-acetyl
• 4-acetylamino-N-(4,6-dimethyl-pyrimidin-2-yl)-benzenesulfonamide
• N(4)-acetylsulfamethazine
• n1-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide
• N4-Acetyl sulfamethazine
• N4-Acetyl-sulfadimidine
• N-acetyl-sulfanilic acid-(4,6-dimethyl-pyrimidin-2-ylamide)
• N-Acetyl-sulfanilsaeure-(4,6-dimethyl-pyrimidin-2-ylamid)
• N4-Acetylsulmet
• acetylsulfadimidine
• N4-Acetylsulfadimidine
• 4'-[(4,6-Dimethyl-2-pyrimidinyl)sulfamoyl]acetanilide
• N-[4-[[(4,6-Dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]acetamide
• SR-01000642175-1
• Sulfamethazine-N4-acetyl 100 microg/mL in Acetonitrile
• N4-Acetylsulfadimidine (N4-Acetylsulfamethazine)
• FT-0661370
• Acetamide, N-[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-
• LJKAKWDUZRJNPJ-UHFFFAOYSA-N
• CHEBI:83457
• BRD-K86116994-001-01-2
• Sulfamethazine, N-acetyl-
• AKOS000486009
• Acetamide, N-(4-(((4,6-dimethyl-2-pyrimidinyl)amino)sulfonyl)phenyl)-
• NS00000233
• N-(4-(((4,6-Dimethyl-2-pyrimidinyl)amino)sulfonyl)phenyl)acetamide
• CS-0335783
• Oprea1_341005
• N4-Acetylsulfamethazine
• J-000256
• Oprea1_117280
• N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide
• 100-90-3
• N-acetyl-sulfamethazine
• N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)acetamide
• CCG-52979
• Q27156841
• DTXSID50142848
• STK100511
• DB-244122
• N-Acetyl Sulfamethazine

• MDL： MFCD00185750
• Inchi： 1S/C14H16N4O3S/c1-9-8-10(2)16-14(15-9)18-22(20,21)13-6-4-12(5-7-13)17-11(3)19/h4-8H,1-3H3,(H,17,19)(H,15,16,18)
• InChI Key： LJKAKWDUZRJNPJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC1N=C(C)C=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 320.09400
• Monoisotopic Mass: 320.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.3086 (rough estimate)
• Melting Point: 249-251°C
• Refractive Index: 1.6270 (estimate)
• PSA: 109.43000
• LogP: 3.07940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides